Cas no 2229290-37-1 (2-amino-1-{5-chlorothieno3,2-bpyridin-2-yl}ethan-1-one)

• Product Name: 2-amino-1-{5-chlorothieno3,2-bpyridin-2-yl}ethan-1-one
• CAS No: 2229290-37-1
• MF: C₉H₇ClN₂OS
• MW: 226.682679414749
• CID: 6455297
• PubChem ID: 165975852
• Update Time: 2025-06-30

2-amino-1-{5-chlorothieno3,2-bpyridin-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-{5-chlorothieno3,2-bpyridin-2-yl}ethan-1-one
• EN300-1994536
• 2-amino-1-{5-chlorothieno[3,2-b]pyridin-2-yl}ethan-1-one
• 2229290-37-1

• Inchi： 1S/C9H7ClN2OS/c10-9-2-1-7-5(12-9)3-8(14-7)6(13)4-11/h1-3H,4,11H2
• InChI Key： NXUFBAKEIBOUHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=C(C(CN)=O)S2)N=1

Computed Properties

• Exact Mass: 225.9967617g/mol
• Monoisotopic Mass: 225.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-amino-1-{5-chlorothieno3,2-bpyridin-2-yl}ethan-1-one

Compound CAS No. 2229290-37-1: 2-Amino-1-{5-chlorothieno[3,2-b]pyridin-2-yl}ethan-1-one

The compound CAS No. 2229290-37-1, also known as 2-amino-1-{5-chlorothieno[3,2-b]pyridin-2-yl}ethan-1-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of heterocyclic compounds, specifically featuring a thienopyridine ring system, which is a fused bicyclic structure combining thiophene and pyridine moieties. The presence of a chlorine substituent at the 5-position of the thienopyridine ring adds to its structural complexity and functional diversity.

Recent studies have highlighted the importance of thienopyridine derivatives in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. The thieno[3,2-b]pyridine core in this compound has been shown to exhibit strong binding affinity towards several biological targets, making it a promising candidate for drug development. The amino group attached to the ethanone moiety further enhances its biological activity by facilitating hydrogen bonding interactions with target proteins.

One of the most notable advancements in the research of this compound is its potential application in cancer therapy. Preclinical studies have demonstrated that 2-amino-1-{5-chlorothieno[3,2-b]pyridin-2-yl}ethan-1-one exhibits selective cytotoxicity against various cancer cell lines, suggesting its role as a potential anticancer agent. The mechanism of action involves inhibition of key enzymes associated with cell proliferation and apoptosis regulation.

In addition to its therapeutic potential, this compound has also been explored for its role in enzyme inhibition and receptor modulation. For instance, recent findings indicate that it can act as a potent inhibitor of histone deacetylases (HDACs), which are critical targets in epigenetic therapy for cancer and other diseases. The ability of this compound to modulate HDAC activity opens new avenues for developing epigenetic drugs with improved efficacy and reduced side effects.

The synthesis of CAS No. 2229290-37-1 involves a multi-step process that combines advanced organic synthesis techniques. Researchers have reported efficient routes utilizing coupling reactions and ring-closing strategies to construct the thienopyridine framework. These methods not only ensure high yields but also provide scalability for large-scale production if required for clinical trials.

From an analytical standpoint, this compound has been characterized using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, confirming the presence of all functional groups and their stereochemistry.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption profiles in preclinical models. Its ability to cross cellular membranes efficiently is attributed to its lipophilic nature, which is influenced by the aromaticity of the thienopyridine ring and the presence of electron-withdrawing groups like chlorine.

The development of analogs based on this compound has further expanded its research scope. By modifying substituents on the thienopyridine ring or altering the amino group's position, researchers have created derivatives with enhanced bioavailability and selectivity towards specific biological targets. These analogs are currently under investigation for their potential use in treating neurodegenerative diseases and inflammatory disorders.

In conclusion, CAS No. 2229290-37-1, or 2-amino-1-{5-chlorothieno[3,2-b]pyridin-2-yl}ethan-1-one, represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic applications, this compound holds great promise for addressing unmet medical needs in various disease areas.